Cas no 398997-10-9 (4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol)
4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- SR-01000445724-1
- (4Z)-5-methyl-4-(pyrrolidin-2-ylidene)-2,4-dihydro-3H-pyrazol-3-one
- 4-(3,4-dihydro-2H-pyrrol-5-yl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
- IFLab1_003854
- AKOS022902521
- AKOS006279711
- AKOS016378132
- 398997-10-9
- SR-01000445724
- STL265116
- HMS1422P04
- STL280098
- STL191393
- IDI1_009961
- 4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
-
- Inchi: 1S/C8H11N3O/c1-5-7(8(12)11-10-5)6-3-2-4-9-6/h2-4H2,1H3,(H2,10,11,12)
- InChI Key: VSVWXJWSOHWLQK-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1)C1CCCN=1
Computed Properties
- Exact Mass: 165.090211983g/mol
- Monoisotopic Mass: 165.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 53.5Ų
4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616306-1g |
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol |
398997-10-9 | 98% | 1g |
¥7551.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616306-5g |
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol |
398997-10-9 | 98% | 5g |
¥19802.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616306-10g |
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol |
398997-10-9 | 98% | 10g |
¥31104.00 | 2024-05-15 |
4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol is a structurally complex organic compound with the CAS number 398997-10-9. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The molecule features a pyrrolidine ring fused to a pyrazole ring system, making it a unique structure with potential applications in various fields of chemistry and pharmacology.
The synthesis of 4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-one involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. The compound's structure is particularly interesting due to its potential for hydrogen bonding and its ability to act as both a donor and acceptor in molecular interactions.
One of the most promising applications of this compound lies in its potential as a drug candidate. The pyrazole ring system is known for its versatility in binding to various biological targets, including enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. This makes it a valuable molecule for further exploration in drug discovery programs targeting diseases such as cancer and inflammatory disorders.
In addition to its pharmacological applications, 4-(3,4-dihydro-2H-pyrrolidinyl)-substituted pyrazoles have shown interesting properties in materials science. Their ability to form stable coordination complexes with metal ions has led to investigations into their use in catalysis and sensor technologies. Recent studies have demonstrated their effectiveness as catalysts in organic transformations, particularly in asymmetric synthesis.
The compound's stability under various conditions has also been a subject of recent research. Studies have shown that it exhibits good thermal stability and moderate solubility in common organic solvents. These properties make it suitable for use in both laboratory settings and industrial applications.
Furthermore, the compound's stereochemistry has been studied extensively. The presence of chiral centers in the molecule opens up possibilities for enantioselective synthesis and the development of enantiomerically pure compounds. This is particularly important in drug development, where stereochemistry can significantly influence biological activity.
In conclusion, 4-(3,4-dihydro-H-pyrrolidinyl)-substituted pyrazoles represent a class of compounds with diverse applications across multiple disciplines. Their unique structure, coupled with recent advances in synthesis and characterization techniques, positions them as valuable tools for future research and development.
398997-10-9 (4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)